Cas no 31462-59-6 (Pyrimidine-4-carboxylic acid)
Pyrimidine-4-carboxylic acid structure
Product Name:Pyrimidine-4-carboxylic acid
CAS No:31462-59-6
MF:C5H4N2O2
MW:124.097460746765
MDL:MFCD00129737
CID:53753
PubChem ID:169306
Update Time:2024-10-30
Pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine-4-carboxylic acid
- 4-Pyrimidinecarboxylic acid
- BCP26720
- 9N-013
- PYRIMIDIN-4-YL-CARBOXYLIC ACID
- F3096-1882
- AM20090449
- SB10116
- DTXSID6067624
- pyrimidine-4-carboxylicacid
- YPOXGDJGKBXRFP-UHFFFAOYSA-N
- SY005548
- AKOS002347146
- InChI=1/C5H4N2O2/c8-5(9)4-1-2-6-3-7-4/h1-3H,(H,8,9
- MFCD00129737
- pyrimidine 4-carboxylic acid
- EINECS 250-641-7
- A820865
- P1993
- 31462-59-6
- Z57064900
- SCHEMBL37469
- 4-OXO-HEX-5-ENOICACIDETHYLESTER
- W-106899
- EN300-111006
- CS-W002404
- 4-pyrimidine-carboxylicacid
- PB29023
- FT-0602225
- CHEMBL5197448
- AE-641/00364016
- HY-W002404
- AC-1223
- NS00029101
- DB-006901
- AC-907/25004394
- STK661673
-
- MDL： MFCD00129737
- Inchi： 1S/C5H4N2O2/c8-5(9)4-1-2-6-3-7-4/h1-3H,(H,8,9)
- InChI Key： YPOXGDJGKBXRFP-UHFFFAOYSA-N
- SMILES： OC(C1C=CN=CN=1)=O
Computed Properties
- Exact Mass: 124.02700
- Monoisotopic Mass: 124.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0
- Topological Polar Surface Area: 63.1A^2
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.403
- Melting Point: 225.0 to 229.0 deg-C
- Boiling Point: 318.7°C at 760 mmHg
- Flash Point: 146.5℃
- Refractive Index: 1.579
- PSA: 63.08000
- LogP: 0.17480
Pyrimidine-4-carboxylic acid Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H315-H317-H318-H335
- Warning Statement： P261-P280-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36
- Safety Instruction： 26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：Inert atmosphere,2-8°C
Pyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 045887-25g |
Pyrimidine-4-carboxylic acid |
31462-59-6 | >95% | 25g |
1283.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-TG447-5g |
Pyrimidine-4-carboxylic acid |
31462-59-6 | 98% | 5g |
200.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-TG447-1g |
Pyrimidine-4-carboxylic acid |
31462-59-6 | 98% | 1g |
60.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-TG447-25g |
Pyrimidine-4-carboxylic acid |
31462-59-6 | 98% | 25g |
766.0CNY | 2021-08-03 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 730831-500MG |
4-Pyrimidinecarboxylic acid |
31462-59-6 | 500MG |
698.63 | 2021-05-17 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB04046-250g |
Pyrimidine-4-carboxylic Acid |
31462-59-6 | 95% | 250g |
$385 | 2023-09-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P827629-100g |
Pyrimidine-4-carboxylic acid |
31462-59-6 | 97% | 100g |
2,392.20 | 2021-05-17 | |
| TRC | P308446-100mg |
4-\u200bPyrimidinecarboxylic Acid |
31462-59-6 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P308446-500mg |
4-\u200bPyrimidinecarboxylic Acid |
31462-59-6 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P308446-1g |
4-\u200bPyrimidinecarboxylic Acid |
31462-59-6 | 1g |
$ 80.00 | 2022-06-03 |
Pyrimidine-4-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:31462-59-6)Pyrimidine-4-carboxylic acid
Order Number:A5697
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):214.0/1059.0
Email:sales@amadischem.com
Pyrimidine-4-carboxylic acid Related Literature
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Evgeniy V. Blyumin,Yulian M. Volovenko Mendeleev Commun. 2000 10 237
-
E. Iengo,N. Demitri,G. Balducci,E. Alessio Dalton Trans. 2014 43 12160
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Federica Battistin,Gabriele Balducci,Nicola Demitri,Elisabetta Iengo,Barbara Milani,Enzo Alessio Dalton Trans. 2015 44 15671
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Paolo Innocenti,Hannah Woodward,Lisa O'Fee,Swen Hoelder Org. Biomol. Chem. 2015 13 893
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Federica Battistin,Daniel Siegmund,Gabriele Balducci,Enzo Alessio,Nils Metzler-Nolte Dalton Trans. 2019 48 400
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:31462-59-6)Pyrimidine-4-carboxylic acid
Purity:99%/99%
Quantity:100g/500g
Price ($):214.0/1059.0